4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide

• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 4-butoxy-N-(3-methylpyridin-2-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C20H22N2O3S/c1-3-4-14-25-18-11-12-19(17-10-6-5-9-16(17)18)26(23,24)22-20-15(2)8-7-13-21-20/h5-13H,3-4,14H2,1-2H3,(H,21,22)
• InChI Key: GSCUFTZUKNYREQ-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=C(C=CC=N3)C

Description

4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide, also known as GW 501516, is a selective androgen receptor modulator (SARM) that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized through a variety of methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 functions as a peroxisome proliferator-activated receptor delta (PPARδ) agonist, which regulates gene expression and metabolic processes. Activation of PPARδ by 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 leads to increased fatty acid oxidation and glucose uptake, which results in improved lipid and glucose metabolism. Additionally, 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 has been shown to increase the expression of genes involved in mitochondrial biogenesis and oxidative metabolism, which may have implications for the treatment of mitochondrial disorders.
Biochemical and Physiological Effects:
4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 has been shown to have a variety of biochemical and physiological effects, including increased fatty acid oxidation, improved glucose metabolism, and increased endurance. In animal studies, this compound has been shown to improve exercise performance and increase endurance by up to 70%. Additionally, 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 has been shown to reduce inflammation and improve lipid metabolism, which may have implications for the treatment of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 in lab experiments is its selectivity for PPARδ, which allows for specific targeting of metabolic pathways. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of using 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 in lab experiments is its cost, which may limit its use in larger studies.

Future Directions

There are several future directions for research involving 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516, including its potential applications in cancer therapy, cardiovascular disease, and metabolic disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on mitochondrial biogenesis and oxidative metabolism. Finally, studies are needed to determine the long-term safety and efficacy of 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 in humans.

Synthesis Methods

The synthesis of 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide involves the reaction of 4-butoxy-1-naphthalenesulfonyl chloride with 3-methyl-2-pyridinamine in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then treated with a nucleophile such as sodium hydride to yield the final product.

Scientific Research Applications

4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 has been extensively studied for its potential applications in various fields of research, including cancer, cardiovascular disease, and metabolic disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In cardiovascular research, 4-butoxy-N-(3-methyl-2-pyridinyl)-1-naphthalenesulfonamide 501516 has been shown to improve lipid metabolism and reduce inflammation, which may have implications for the treatment of cardiovascular disease. In metabolic disorder research, this compound has been shown to improve glucose metabolism and insulin sensitivity, making it a potential candidate for the treatment of type 2 diabetes.